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Compound of Interest

Compound Name: 3-Ketoadipic acid

Cat. No.: B1209774 Get Quote

Essential Safety and Handling Guide for 3-
Ketoadipic Acid
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Ketoadipic acid (CAS 689-31-6),

also known as 3-oxoadipic acid or β-ketoadipic acid, is not readily available from primary

chemical suppliers. The following guidance is synthesized from safety data for the closely

related isomer α-Ketoadipic acid, the parent compound Adipic acid, and general best practices

for handling acidic chemical powders in a laboratory setting. It is imperative to handle this

compound with caution, assuming it presents similar hazards to these related substances.

Based on available data, 3-Ketoadipic acid is considered to be irritating to the eyes,

respiratory system, and skin.[1][2] Adipic acid is classified as a serious eye irritant.[3][4]

Personal Protective Equipment (PPE) Summary
Proper PPE is critical to ensure safety when handling 3-Ketoadipic acid. The following table

summarizes the recommended equipment for various laboratory tasks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1209774?utm_src=pdf-interest
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.chembk.com/en/chem/3-oxoadipic%20acid
https://www.echemi.com/products/pd2108224466-3-oxohexanedioicacid.html
https://redox.com/wp-content/sds/1639.pdf
https://download.basf.com/p1/000000000030042497_SDS_GEN_00/en_UN/Adipic_Acid_-_G_30042497_SDS_GEN_00_en_3-4.pdf
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye & Face
Protection

Hand Protection
Body & Respiratory
Protection

Receiving/Unpacking
Safety glasses with

side shields

Nitrile or neoprene

gloves
Standard lab coat

Weighing & Transfer

(Solid)

Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe

shoes. Use in a

chemical fume hood

or ventilated

enclosure to avoid

inhaling dust.

Preparing Solutions

Chemical splash

goggles and face

shield

Nitrile or neoprene

gloves

Chemical-resistant

apron over a lab coat,

Closed-toe shoes.

Perform in a chemical

fume hood.[5]

General

Handling/Reactions

Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe

shoes

Spill Cleanup (Solid)
Chemical splash

goggles

Heavy-duty nitrile or

rubber gloves

Lab coat, Closed-toe

shoes. NIOSH-

approved respirator if

dust is airborne.

Waste Disposal
Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe

shoes

Operational and Disposal Plan
This section provides step-by-step procedural guidance for the safe handling and disposal of 3-
Ketoadipic acid.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks. Wear safety glasses

and gloves during inspection.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep

away from incompatible materials such as strong oxidizing agents, strong bases, and metals.

[3] Store in a dedicated corrosives or acid cabinet.[7] Segregate from alkaline substances.[4]

Safe Handling and Use
Engineering Controls: All work involving the handling of solid 3-Ketoadipic acid or its

solutions should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[5][8]

Weighing: To prevent the generation of airborne dust, weigh the compound carefully. Use a

ventilated balance enclosure if available.

Preparing Solutions:

Always add the acid (solid) to the solvent (e.g., water), never the other way around.

Add slowly while stirring to control any potential exothermic reactions.

Wear appropriate PPE, including a face shield, due to the increased risk of splashing.[9]

Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or

smoke in the laboratory.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4][6] Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water.[6] If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]
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Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

For small spills, carefully sweep up the solid material, avoiding dust generation.[4] Place it

into a suitable, labeled container for disposal.[10]

Clean the spill area with a damp cloth or paper towel.

For larger spills, or if dust becomes airborne, evacuate and contact your institution's

Environmental Health & Safety (EHS) department.

Disposal Plan
Waste Identification: All waste containing 3-Ketoadipic acid, including contaminated

labware, PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container that is compatible with

acidic waste.[10][11] Do not overfill containers; leave adequate headspace.

Disposal: Dispose of the waste through your institution's hazardous waste program.[12] Do

not pour 3-Ketoadipic acid or its solutions down the drain.[10] Contact a licensed

professional waste disposal service.

Handling and Disposal Workflow
The following diagram illustrates the key decision points and procedural flow for safely

managing 3-Ketoadipic acid throughout its lifecycle in the laboratory.
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Caption: Workflow for the safe handling of 3-Ketoadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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